Cas no 176590-86-6 (5-Thiazolecarboxylic acid, 2-amino-4-(trifluoromethyl)-, phenylmethyl ester)
176590-86-6 structure
Product Name:5-Thiazolecarboxylic acid, 2-amino-4-(trifluoromethyl)-, phenylmethyl ester
CAS No:176590-86-6
MF:C12H9F3N2O2S
MW:302.272271871567
CID:2197610
Update Time:2023-04-01
5-Thiazolecarboxylic acid, 2-amino-4-(trifluoromethyl)-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-Thiazolecarboxylic acid, 2-amino-4-(trifluoromethyl)-, phenylmethyl ester
- 2-Amino-4-(trifluoromethyl)-5-thiazolecarboxylic acid phenylmethyl ester
- JQHOCDZCRDHFNZ-UHFFFAOYSA-N
-
- Inchi: 1S/C12H9F3N2O2S/c13-12(14,15)9-8(20-11(16)17-9)10(18)19-6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,16,17)
- InChI Key: JQHOCDZCRDHFNZ-UHFFFAOYSA-N
- SMILES: S1C(C(OCC2=CC=CC=C2)=O)=C(C(F)(F)F)N=C1N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
Experimental Properties
- Density: 1.463±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.14 g/l) (25 º C),
5-Thiazolecarboxylic acid, 2-amino-4-(trifluoromethyl)-, phenylmethyl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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